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Compound of Interest

Compound Name: Trifluoromethane

Cat. No.: B1200692

This technical support center provides researchers, scientists, and drug development
professionals with essential information for using trifluoromethane (R-23) as a refrigerant in
ultra-low temperature applications. It addresses common challenges, offers troubleshooting
guidance, and presents key data and protocols to ensure safe and effective experimentation.

Frequently Asked Questions (FAQSs)

Q1: What is trifluoromethane (R-23) and why is it used for ultra-low temperatures?

Al: Trifluoromethane, or HFC-23, is a hydrofluorocarbon refrigerant used for very low-
temperature applications, typically in the range of -60°C to -100°C.[1][2][3] Its low boiling point
(-82.03°C / -115.64°F) makes it suitable for the low-temperature stage of cascade refrigeration
systems, which are common in medical freezers, environmental chambers, and pharmaceutical
production.[1][2][3][4][5]

Q2: What are the primary safety concerns when working with R-23?

A2: The main safety risks are asphyxiation and frostbite. R-23 is a colorless, odorless gas that
is heavier than air and can displace oxygen in enclosed spaces, leading to rapid suffocation.[2]
[6] Direct contact with the liquefied gas can cause severe frostbite.[6] It is crucial to work in
well-ventilated areas, use oxygen detectors, and wear appropriate personal protective
equipment (PPE), including cryogenic gloves and safety goggles.[7]

Q3: What are the major environmental challenges associated with R-23?
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A3: The primary environmental concern is its extremely high Global Warming Potential (GWP)
of 14,800, meaning it traps a significant amount of heat in the atmosphere compared to carbon
dioxide.[1][8][9][10] This has led to significant regulatory pressure to find lower-GWP
alternatives.[1][11]

Q4: What type of lubricating oil should be used with R-23?

A4: R-23 systems require synthetic polyolester (POE) oils.[2][3][9][12][13] It is not miscible with
traditional mineral or alkylbenzene oils used with older refrigerants like R-13 and R-503.[2]
Proper oil management is critical to ensure oil returns to the compressor at ultra-low
temperatures.[12]

Q5: Can | use R-23 to retrofit a system designed for R-13 or R-503?

A5: Yes, R-23 can be used as an indirect substitute (retrofit) for R-13 and R-503.[2] However,
it's important to note that R-23 has higher discharge temperatures, which may require
equipment modifications to prevent system failures.[9][13] A complete oil change to a
compatible POE lubricant is also mandatory.[2]

Q6: How should | store and handle R-23 cylinders?

A6: R-23 cylinders must be stored upright in a cool, dry, and well-ventilated area away from
direct sunlight and heat sources.[2][6] They should be firmly secured to prevent falling.[6]
Always use a suitable hand truck for moving cylinders and keep the valve protection cap in
place until the cylinder is ready for use.[6]

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments.

Issue 1: Failure to Reach Target Ultra-Low Temperature

Q: My system is running, but it cannot reach the setpoint temperature (e.g., -80°C). What
should I check?

A: This is a common issue with several potential causes. Follow this systematic approach to
diagnose the problem.
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Check for Refrigerant Leaks: Leaks are a primary cause of poor cooling performance.[14]
[15] Use an electronic leak detector or a soap bubble solution to inspect all joints, valves,
and connections in the refrigeration circuit.

Verify Refrigerant Charge: An insufficient refrigerant charge will lead to a loss of cooling
capacity. Check the system's sight glass (if available) or pressure readings against the
manufacturer's specifications. The optimum charge for an R-23 retrofit may be 10-20% lower
by weight than for R-13 or R-503.[2]

Inspect for Frost Buildup: Excessive frost on the evaporator coils acts as an insulator and
hinders heat transfer.[16] This can be caused by air leaks into the system or high ambient
humidity. A manual defrost may be necessary.[16]

Assess Heat Load: Ensure the experimental heat load does not exceed the cooling capacity
of the system. Check for any unexpected heat sources or breaches in the insulated chamber.

Check the Cascade System: R-23 is used in the low stage of a cascade system.[1][3] Poor
performance in the high-temperature stage (which often uses refrigerants like R-404A) will
prevent the low stage from reaching its target temperature.[17] Verify the high-stage system
is operating correctly.

.dot
Caption: Workflow for diagnosing temperature failures.

Issue 2: High Compressor Discharge Temperature or
Pressure

Q: The alarm for high compressor temperature/pressure is activating. What's the cause?

A: High discharge temperatures are a known characteristic of R-23, but excessive levels
indicate a problem.[9][13]

» Non-Condensable Gases: Air or other non-condensable gases that have leaked into the
system will raise the discharge pressure and temperature. These must be professionally
evacuated.
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o Overcharged System: An excessive amount of refrigerant can lead to high pressures.

o Condenser Issues: In a cascade system, the R-23 circuit is cooled by the high-stage
evaporator (acting as the condenser for the low stage).[17] Ensure the high-stage system is
functioning correctly. For air-cooled systems, check for blocked airflow over the condenser
coils.[14]

o High Compression Ratio: This can be caused by very low suction pressure (due to a leak or
restriction) combined with normal or high discharge pressure.

Issue 3: System Shuts Down Unexpectedly

Q: The entire refrigeration unit trips its main power breaker shortly after starting. What should |
investigate?

A: This often points to a severe electrical or mechanical issue.[18]

o Compressor Failure: A seized or damaged compressor can draw excessive current, tripping
the breaker.[18] This is a common failure point, especially if the power supply is unstable.[18]

e High Standing Pressure: R-23 has a high standing pressure, which can make it difficult for
the compressor to start, especially if it cycles off and attempts to restart immediately without
pressures equalizing.[17]

» Electrical Fault: Check for faults in the wiring, start capacitors, or relays associated with the
compressor.

.dot
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Caption: Safety workflow for a suspected R-23 leak.
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Quantitative Data

The following tables summarize key data for trifluoromethane (R-23).

Table 1: Physical and Environmental Properties of R-23

Property Value

Chemical Formula CHFs

Molecular Weight 70.02 g/mol [4]

Boiling Point (1 atm) -82.0°C (-115.6°F)[4][19]

Critical Temperature 25.9°C (78.7°F)[4][19][20]

Critical Pressure 4836.0 kPa (701.4 psia)[4][19][20]
Ozone Depletion Potential (ODP) 0[2][19]

Global Warming Potential (GWP, 100-yr) 14,800[1][9][10][20]

Al (Low Toxicity, No Flame Propagation)[2][10]

ASHRAE Safety Group (20]

Table 2: R-23 Pressure-Temperature Relationship (Saturated)

Temperature (°C) Pressure (barg) Temperature (°F) Pressure (psig)
-80 - -115 0.3[19]

-70 0.92[21] -100 9.0[19]

-60 2.11[21] -80 26.3[19]

-50 3.78[21] -60 52.0[19]

-40 6.05[21] -40 88.3[19]

-30 9.06[21] -20 138.0[19]

-20 12.94[21] 0 203.0[19]

-10 17.84[21] 20 287.0[19]
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Table 3: Material Compatibility Summary

Material Class Compatibility Notes

Generally compatible with

common metals like steel,
Metals Good )

copper, and aluminum at low

temperatures.[22]

Can cause swelling, cracking,
Elastomers Variable or hardening in some rubbers.
[23]

Fluoroelastomers (FKM) are
Recommended Seals FKM (Viton®) often recommended for their
resistance to R-23.[23]

Compatibility should be
_ ] verified, as some plastics may
Plastics Variable ]
become brittle at ultra-low

temperatures.

Experimental Protocols
Protocol 1: Basic Leak Detection Procedure

o Safety First: Ensure the area is well-ventilated. Wear safety glasses and appropriate gloves.

 Visual Inspection: Turn off the unit. Visually inspect all brazed joints, flare fittings, and valve
connections for signs of oil residue, which often indicates a refrigerant leak.

e Pressurize System (If empty): If the system is empty, it should be charged with dry nitrogen
to a pressure specified by the equipment manufacturer for leak testing.

o Apply Bubble Solution: Apply a commercial leak detection bubble solution to all suspect
points. The formation of bubbles indicates a leak.

o Use Electronic Leak Detector: Turn on a calibrated electronic leak detector designed for HFC
refrigerants. Move the probe slowly (approx. 1 inch per second) along all refrigerant lines
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and components. An audible or visual alarm will signal a leak.

Mark and Repair: Mark any identified leaks. The refrigerant must be properly recovered by a
certified technician before any repairs (e.g., brazing, tightening fittings) are made.

Post-Repair Test: After repair and evacuation, the system should be re-pressurized and
tested again to confirm the repair was successful.

Protocol 2: Safe Handling of R-23 Cylinders

Personal Protective Equipment (PPE): Always wear safety glasses with side shields, leather
or cryogenic gloves, and safety shoes when handling cylinders.

Transport: Use a suitable hand truck or cart to move cylinders; do not drag, roll, or drop
them.[6] Ensure the cylinder is secured on the cart.

Storage: Store cylinders in an upright position in a designated, well-ventilated area.[6] Keep
them away from foot traffic and potential impact.

Connection: Before connecting to a system, ensure the cylinder valve is closed and the
regulator and charging hoses are rated for the high pressures of R-23.

Valve Operation: Keep the valve protection cap on until the cylinder is secured and ready for
use. Open the valve slowly. Close the valve after each use and when the cylinder is empty.

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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